![molecular formula C17H14O5S B5696338 5-[(5-methyl-2-furyl)methylene]-2-[4-(methylthio)phenyl]-1,3-dioxane-4,6-dione](/img/structure/B5696338.png)
5-[(5-methyl-2-furyl)methylene]-2-[4-(methylthio)phenyl]-1,3-dioxane-4,6-dione
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Overview
Description
5-[(5-methyl-2-furyl)methylene]-2-[4-(methylthio)phenyl]-1,3-dioxane-4,6-dione, commonly known as MPTP, is a synthetic compound that is widely used in scientific research. MPTP is a potent neurotoxin that selectively damages dopaminergic neurons in the brain, leading to Parkinson's disease-like symptoms in humans and non-human primates. Despite its toxic properties, MPTP has been extensively used as a research tool to study the mechanisms underlying Parkinson's disease and to develop new therapeutic strategies.
Mechanism of Action
MPTP is taken up by dopaminergic neurons via the dopamine transporter and is then converted to MPP+ by the enzyme monoamine oxidase B (MAO-B). MPP+ is a potent neurotoxin that selectively damages dopaminergic neurons by inhibiting mitochondrial complex I, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
MPTP selectively damages dopaminergic neurons in the substantia nigra, leading to a decrease in dopamine levels in the striatum. This mimics the pathology of Parkinson's disease in humans and non-human primates, making MPTP an ideal tool for studying the disease. MPTP has been used to study the role of oxidative stress, mitochondrial dysfunction, and inflammation in the pathogenesis of Parkinson's disease.
Advantages and Limitations for Lab Experiments
The advantages of using MPTP as a research tool include its ability to selectively damage dopaminergic neurons, its ability to mimic the pathology of Parkinson's disease, and its well-established toxicity profile. However, the use of MPTP in research also has limitations. MPTP is a potent neurotoxin that can cause irreversible damage to the brain, making it difficult to study the long-term effects of Parkinson's disease. Additionally, the use of MPTP in research requires strict safety protocols to minimize the risk of exposure to researchers and animals.
Future Directions
Future research using MPTP as a tool could focus on developing new therapeutic strategies for Parkinson's disease. MPTP has been used to study the role of oxidative stress, mitochondrial dysfunction, and inflammation in the pathogenesis of Parkinson's disease, and new research could build on these findings to develop new treatments. Additionally, research could focus on identifying new molecular targets for Parkinson's disease and testing the efficacy of new drugs using MPTP as a model. Finally, research could focus on developing new animal models of Parkinson's disease that better mimic the pathology of the disease in humans.
Synthesis Methods
MPTP can be synthesized by the condensation reaction between 5-methyl-2-furaldehyde and 4-(methylthio)benzaldehyde in the presence of a base such as potassium carbonate. The resulting intermediate is then oxidized with potassium permanganate to yield MPTP.
Scientific Research Applications
MPTP has been widely used as a research tool to study the mechanisms underlying Parkinson's disease. MPTP selectively damages dopaminergic neurons in the substantia nigra, leading to a decrease in dopamine levels in the striatum. This mimics the pathology of Parkinson's disease in humans and non-human primates, making MPTP an ideal tool for studying the disease. MPTP has been used to study the role of oxidative stress, mitochondrial dysfunction, and inflammation in the pathogenesis of Parkinson's disease.
properties
IUPAC Name |
5-[(5-methylfuran-2-yl)methylidene]-2-(4-methylsulfanylphenyl)-1,3-dioxane-4,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14O5S/c1-10-3-6-12(20-10)9-14-15(18)21-17(22-16(14)19)11-4-7-13(23-2)8-5-11/h3-9,17H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHMPHYKVZCNEKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C=C2C(=O)OC(OC2=O)C3=CC=C(C=C3)SC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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